2-(1H-benzimidazol-2-ylthio)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C17H14N4OS2/c1-10-5-4-8-13-15(10)21-17(24-13)20-14(22)9-23-16-18-11-6-2-3-7-12(11)19-16/h2-8H,9H2,1H3,(H,18,19)(H,20,21,22)
• InChI Key: LYXNQTSXPVIPIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)NC(=O)CSC3=NC4=CC=CC=C4N3
• Molecular Formula: C17H14N4OS2
• Molecular Weight: 354.5 g/mol

Description

2-(1H-benzimidazol-2-ylthio)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. This compound is a benzimidazole derivative that has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-ylthio)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes that are involved in cell growth and division. This could explain its cytotoxic effects on cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In addition to its cytotoxic effects on cancer cells, it has also been shown to have antioxidant properties and can scavenge free radicals. This makes it a potential candidate for the development of new antioxidant drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(1H-benzimidazol-2-ylthio)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide is its selectivity for copper ions. This makes it a useful tool for the detection of copper in biological samples. However, one limitation of this compound is its cytotoxicity, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on 2-(1H-benzimidazol-2-ylthio)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide. One area of interest is its potential use as an anti-cancer agent. Further studies are needed to fully understand its mechanism of action and to determine its efficacy in vivo.
Another area of research is the development of new fluorescent probes for the detection of metal ions. This compound has shown promise in this area, and further studies could lead to the development of new tools for the detection of metal ions in biological samples.
Conclusion:
This compound is a promising compound with potential applications in various fields of scientific research. Its selectivity for copper ions and its cytotoxic effects on cancer cells make it a useful tool for the detection of copper and a potential candidate for the development of new anti-cancer drugs. Further research is needed to fully understand its mechanism of action and to determine its efficacy in vivo.

Scientific Research Applications

2-(1H-benzimidazol-2-ylthio)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide has potential applications in various fields of scientific research. One of the main areas of interest is its use as a fluorescent probe for the detection of metal ions. This compound has been shown to selectively bind to copper ions and emit fluorescence, making it a promising tool for the detection of copper in biological samples.
Another area of research is the use of this compound as an anti-cancer agent. Studies have shown that this compound has cytotoxic effects on cancer cells and can induce apoptosis. This makes it a potential candidate for the development of new anti-cancer drugs.